Cas no 57775-06-1 (2-(2-Bromophenyl)-2-methylpropanenitrile)
57775-06-1 structure
Product Name:2-(2-Bromophenyl)-2-methylpropanenitrile
CAS No:57775-06-1
MF:C10H10BrN
MW:224.097101688385
MDL:MFCD11036582
CID:2833120
PubChem ID:12273136
Update Time:2025-04-21
2-(2-Bromophenyl)-2-methylpropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-bromophenyl)-2-methylpropanenitrile
- 2'-bromophenyl-2-methylpropionitrile
- YTUDHLARHDCOIR-UHFFFAOYSA-N
- FCH5059275
- AK197950
- 2-(2'-bromophenyl)-2-methylpropionitrile
- V6736
- alpha,alpha-Dimethyl-2-bromobenzeneacetonitrile
- Z2168515495
- F31081
- SY157881
- SCHEMBL3533547
- DTXSID70483528
- Z1020847934
- DS-9895
- MFCD11036582
- CHEMBL4937370
- AKOS012126349
- 57775-06-1
- CS-0060864
- EN300-171297
- DB-162944
- 868-754-0
- HCA77506
- DTXCID70434338
- 2-(2-Bromophenyl)-2-methylpropanenitrile
-
- MDL： MFCD11036582
- Inchi： 1S/C10H10BrN/c1-10(2,7-12)8-5-3-4-6-9(8)11/h3-6H,1-2H3
- InChI Key： YTUDHLARHDCOIR-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1C(C#N)(C)C
Computed Properties
- Exact Mass: 223.00000
- Monoisotopic Mass: 222.99966g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8
- XLogP3: 3.2
Experimental Properties
- PSA: 23.79000
- LogP: 3.25028
2-(2-Bromophenyl)-2-methylpropanenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(2-Bromophenyl)-2-methylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM253768-1g |
2-(2-Bromophenyl)-2-methylpropanenitrile |
57775-06-1 | 95% | 1g |
$153 | 2021-06-16 | |
| Chemenu | CM253768-5g |
2-(2-Bromophenyl)-2-methylpropanenitrile |
57775-06-1 | 95% | 5g |
$421 | 2021-06-16 | |
| Chemenu | CM253768-10g |
2-(2-Bromophenyl)-2-methylpropanenitrile |
57775-06-1 | 95% | 10g |
$701 | 2021-06-16 | |
| Alichem | A019118243-1g |
2-(2-Bromophenyl)-2-methylpropanenitrile |
57775-06-1 | 95% | 1g |
$154.50 | 2023-09-01 | |
| Alichem | A019118243-5g |
2-(2-Bromophenyl)-2-methylpropanenitrile |
57775-06-1 | 95% | 5g |
$472.50 | 2023-09-01 | |
| Alichem | A019118243-10g |
2-(2-Bromophenyl)-2-methylpropanenitrile |
57775-06-1 | 95% | 10g |
$765.00 | 2023-09-01 | |
| TRC | B698388-100mg |
2-(2-Bromophenyl)-2-methylpropanenitrile |
57775-06-1 | 100mg |
$ 144.00 | 2023-04-18 | ||
| TRC | B698388-250mg |
2-(2-Bromophenyl)-2-methylpropanenitrile |
57775-06-1 | 250mg |
$ 282.00 | 2023-04-18 | ||
| TRC | B698388-500mg |
2-(2-Bromophenyl)-2-methylpropanenitrile |
57775-06-1 | 500mg |
$ 431.00 | 2023-04-18 | ||
| TRC | B698388-1g |
2-(2-Bromophenyl)-2-methylpropanenitrile |
57775-06-1 | 1g |
$ 603.00 | 2023-04-18 |
2-(2-Bromophenyl)-2-methylpropanenitrile Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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